Cas no 955617-89-7 (2,4-difluoro-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide)

• Product Name: 2,4-difluoro-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide
• CAS No: 955617-89-7
• MF: C₂₀H₁₄F₂N₄O₂
• MW: 380.347570896149
• CID: 6336417
• PubChem ID: 16824939
• Update Time: 2025-10-10

2,4-difluoro-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide
• AB00683980-01
• 2,4-difluoro-N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide
• AKOS024489208
• 955617-89-7
• 2,4-difluoro-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide
• 2,4-difluoro-N-[4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]benzamide
• F5014-0362

• Inchi： 1S/C20H14F2N4O2/c1-28-19-9-8-18-24-17(11-26(18)25-19)12-2-5-14(6-3-12)23-20(27)15-7-4-13(21)10-16(15)22/h2-11H,1H3,(H,23,27)
• InChI Key： RLEXIXIJCLJQPX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(NC1C=CC(=CC=1)C1=CN2C(C=CC(=N2)OC)=N1)=O)F

Computed Properties

• Exact Mass: 380.10848203g/mol
• Monoisotopic Mass: 380.10848203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 68.5Ų

Additional information on 2,4-difluoro-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide

Comprehensive Overview of 2,4-difluoro-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide (CAS No. 955617-89-7)

2,4-difluoro-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide (CAS No. 955617-89-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazo[1,2-b]pyridazine derivatives, which are known for their diverse biological activities. The presence of difluoro and methoxy substituents enhances its molecular stability and binding affinity, making it a promising candidate for drug development.

In recent years, the demand for small molecule inhibitors and kinase-targeted therapies has surged, driven by advancements in precision medicine. Researchers are particularly interested in compounds like 2,4-difluoro-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide due to its potential role in modulating enzymatic pathways associated with inflammatory and proliferative diseases. Its benzamide core and imidazo[1,2-b]pyridazine moiety contribute to its ability to interact with specific protein targets, a feature highly sought after in the design of next-generation therapeutics.

The synthesis of CAS No. 955617-89-7 involves multi-step organic reactions, including palladium-catalyzed cross-coupling and selective fluorination. These methods ensure high purity and yield, critical for preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, confirming its structural integrity and suitability for further research. The compound's logP and solubility profiles are also optimized to enhance bioavailability, a key consideration in drug formulation.

From a commercial perspective, 2,4-difluoro-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide is available through specialized chemical suppliers catering to academic and industrial laboratories. Its applications extend beyond pharmaceuticals, including use as a chemical probe in mechanistic studies and as a reference standard in analytical chemistry. The compound's patent landscape reflects its growing importance, with several filings highlighting its utility in treating metabolic disorders and oncological conditions.

Environmental and safety assessments of CAS No. 955617-89-7 indicate compliance with regulatory guidelines, ensuring its safe handling in research settings. As the scientific community continues to explore its full potential, this compound remains a focal point for innovation in medicinal chemistry and drug discovery. Future studies may uncover additional therapeutic avenues, solidifying its role in addressing unmet medical needs.